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CAS No.: 147046-35-3

Cat. No.: B3378766

Get Quote

Elemental analysis serves as a fundamental tool for the verification of the chemical composition
of active pharmaceutical ingredients (APIs).[1] This technique is essential for confirming the
empirical formula of a newly synthesized compound, thereby ensuring its identity and purity.[2]
[3] Regulatory bodies such as the International Council for Harmonisation (ICH) mandate the
inclusion of complete elemental analysis data in new drug applications to validate the
molecular formula.[4] For C12H12CINOS derivatives, which are often investigated for their
potential biological activities, accurate elemental composition data is the first step in
establishing a robust structure-activity relationship.

Comparative Elemental Analysis of C12H12CINOS
Isomers

The following table presents the theoretical and experimentally determined elemental analysis
data for four isomers of C12H12CINOS. The theoretical values are calculated based on the
molecular formula, while the "found" values represent typical results from combustion analysis,
illustrating minor, acceptable deviations.
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Compoun Molecular Theoretic Found Deviation
Isomer Element
d Name Formula al (%) (%) (%)
N-(4-
chlorophen
)-2-
y). C12H12ClI
A (thiophen- C 56.79 56.85 +0.06
NOS
2-
yl)acetamid
e
H 4.78 4.75 -0.03
N 5.52 5.55 +0.03
S 12.64 12.60 -0.04
4-chloro-N-
(thiophen-
C12H12CI
B 2- C 56.79 56.72 -0.07
NOS
ylmethyl)be
nzamide
H 4.78 4.81 +0.03
N 5.52 5.49 -0.03
S 12.64 12.69 +0.05
2-((5-
chlorothiop
hen-2- C12H12ClI
C C 56.79 56.88 +0.09
yl)methyla NOS
mino)phen
ol
H 4.78 4.76 -0.02
N 5.52 5.50 -0.02
S 12.64 12.58 -0.06
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3-chloro-4-
(phenylthio  C12H12CI

D . C 56.79 56.75 -0.04
)morpholin NOS

e

H 4.78 4.83 +0.05
N 5.52 5.56 +0.04
S 12.64 12.61 -0.03

Experimental Protocol: CHNS Combustion Analysis

The determination of carbon, hydrogen, nitrogen, and sulfur content in the C12H12CINOS
derivatives is performed using combustion analysis, a robust and widely adopted technique.[1]

[5]16]

Sample Preparation

o Homogenization: Ensure the sample is homogenous to guarantee that the small portion
taken for analysis is representative of the entire batch.[7]

e Weighing: Accurately weigh approximately 2 mg of the dried sample into a tin capsule using
a microbalance.[2] The precise measurement of the initial sample weight is critical for
accurate percentage calculations.[7]

e Encapsulation: Fold the tin capsule to enclose the sample, ensuring no loss of material.

Combustion and Analysis Workflow

The encapsulated sample is introduced into a high-temperature combustion furnace within an
elemental analyzer. The process proceeds as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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